Cas no 940357-93-7 ((furan-2-yl)methyl3-(1H-imidazol-1-yl)propylamine)

• Product Name: (furan-2-yl)methyl3-(1H-imidazol-1-yl)propylamine
• CAS No: 940357-93-7
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5228271
• PubChem ID: 17156294
• Update Time: 2026-03-07

(furan-2-yl)methyl3-(1H-imidazol-1-yl)propylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-propanamine, N-(2-furanylmethyl)-
• n-(Furan-2-ylmethyl)-3-(1h-imidazol-1-yl)propan-1-amine
• (furan-2-yl)methyl3-(1H-imidazol-1-yl)propylamine

• Inchi： 1S/C11H15N3O/c1-3-11(15-8-1)9-12-4-2-6-14-7-5-13-10-14/h1,3,5,7-8,10,12H,2,4,6,9H2
• InChI Key： FWWZBBUFADMPRR-UHFFFAOYSA-N
• SMILES： C1N(CCCNCC2=CC=CO2)C=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (furan-2-yl)methyl3-(1H-imidazol-1-yl)propylamine

Comprehensive Overview of (furan-2-yl)methyl 3-(1H-imidazol-1-yl)propylamine (CAS No. 940357-93-7)

(furan-2-yl)methyl 3-(1H-imidazol-1-yl)propylamine (CAS No. 940357-93-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, which combines a furan ring with an imidazole moiety, is of particular interest to researchers and industries focused on heterocyclic chemistry, pharmaceutical intermediates, and material science. Its molecular structure, characterized by the presence of both furan-2-yl and 1H-imidazol-1-yl groups, makes it a versatile building block for further chemical modifications.

The growing demand for furan-based compounds and imidazole derivatives in modern chemistry has placed (furan-2-yl)methyl 3-(1H-imidazol-1-yl)propylamine at the forefront of innovative research. Users searching for terms like "furan-imidazole hybrid compounds" or "CAS 940357-93-7 applications" often seek insights into its synthesis, properties, and potential uses. This compound's relevance is further highlighted by its alignment with current trends in green chemistry and sustainable synthesis, as researchers explore eco-friendly methods to produce such heterocyclic frameworks.

One of the key advantages of (furan-2-yl)methyl 3-(1H-imidazol-1-yl)propylamine lies in its potential as a pharmacophore. The imidazole ring, a common feature in many biologically active molecules, contributes to its ability to interact with various enzymatic systems. Meanwhile, the furan moiety offers additional opportunities for structural diversification, making this compound a valuable candidate for drug discovery programs. Recent searches for "imidazole-containing drug candidates" and "furan derivatives in medicine" reflect the pharmaceutical industry's growing interest in such compounds.

From a synthetic chemistry perspective, CAS 940357-93-7 represents an interesting case study in heterocycle coupling reactions. The compound's structure demonstrates how furan and imidazole rings can be effectively linked through an amine-containing spacer. This characteristic has led to increased searches for "amine-bridged heterocyclic systems" and "methods for imidazole functionalization" among chemistry professionals. The compound's stability under various conditions makes it particularly useful for further derivatization experiments.

In material science applications, (furan-2-yl)methyl 3-(1H-imidazol-1-yl)propylamine has shown promise as a precursor for functional polymers and coordination complexes. The electron-rich nature of both the furan and imidazole rings allows for interesting electronic interactions when incorporated into larger molecular systems. This has sparked searches for "conductive polymers with heterocyclic units" and "metal-organic frameworks with imidazole ligands", areas where this compound could potentially contribute.

Analytical characterization of 940357-93-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are crucial for research applications. The increasing availability of computational chemistry tools has also enabled researchers to study this compound's molecular properties and reactivity patterns in silico before laboratory experimentation.

As the scientific community continues to explore multi-heterocyclic systems, compounds like (furan-2-yl)methyl 3-(1H-imidazol-1-yl)propylamine serve as important reference points. Its balanced combination of aromatic character from the furan ring and hydrogen-bonding capability from the imidazole moiety creates unique opportunities for molecular design. This dual functionality explains why search terms like "furan-imidazole hybrid properties" and "CAS 940357-93-7 spectral data" have become increasingly common in scientific databases.

The commercial availability of 940357-93-7 through specialty chemical suppliers has facilitated its adoption in various research programs. However, researchers often search for "synthetic routes to (furan-2-yl)methyl 3-(1H-imidazol-1-yl)propylamine" to develop customized preparation methods. The compound's synthesis typically involves protection-deprotection strategies for the amine group and careful control of reaction conditions to maintain the integrity of both heterocyclic rings.

Looking forward, (furan-2-yl)methyl 3-(1H-imidazol-1-yl)propylamine is poised to play a significant role in the development of new functional materials and bioactive molecules. Its structural features align well with current research priorities in molecular recognition and supramolecular chemistry. As evidenced by search trends for "emerging heterocyclic building blocks" and "furan-containing specialty chemicals", the scientific community's interest in such compounds continues to grow.

In conclusion, CAS 940357-93-7 represents a fascinating example of modern heterocyclic chemistry with diverse potential applications. Its unique combination of furan and imidazole moieties, coupled with an adaptable amine linker, makes it a valuable compound for researchers across multiple disciplines. As investigation into multi-functional heterocycles intensifies, this compound is likely to remain an important subject of study and a frequent search term in chemical databases and research literature.